Cas no 1282848-82-1 (N-(3,5-dimethoxyphenyl)piperidin-3-amine)

• Product Name: N-(3,5-dimethoxyphenyl)piperidin-3-amine
• CAS No: 1282848-82-1
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD16428399
• CID: 5559072
• PubChem ID: 61640392
• Update Time: 2025-08-05

N-(3,5-dimethoxyphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)piperidin-3-amine
• 3-Piperidinamine, N-(3,5-dimethoxyphenyl)-

• MDL： MFCD16428399
• Inchi： 1S/C13H20N2O2/c1-16-12-6-11(7-13(8-12)17-2)15-10-4-3-5-14-9-10/h6-8,10,14-15H,3-5,9H2,1-2H3
• InChI Key： QPKNZKVCHDORJB-UHFFFAOYSA-N
• SMILES： N1CCCC(NC2=CC(OC)=CC(OC)=C2)C1

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 402.5±45.0 °C at 760 mmHg
• Flash Point: 143.1±23.7 °C

N-(3,5-dimethoxyphenyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-(3,5-dimethoxyphenyl)piperidin-3-amine

Introduction to N-(3,5-dimethoxyphenyl)piperidin-3-amine (CAS No. 1282848-82-1)

N-(3,5-dimethoxyphenyl)piperidin-3-amine (CAS No. 1282848-82-1) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry due to their structural flexibility and biological activity. The presence of 3,5-dimethoxyphenyl substituents on the piperidine ring enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The chemical structure of N-(3,5-dimethoxyphenyl)piperidin-3-amine consists of a piperidine core attached to a phenyl ring substituted with two methoxy groups at the 3rd and 5th positions. This specific arrangement contributes to its unique electronic and steric properties, which are crucial for its interaction with biological targets. The compound's molecular formula is C₁₁H₁₄N₂O₂, reflecting its composition and potential for further functionalization.

In recent years, N-(3,5-dimethoxyphenyl)piperidin-3-amine has garnered attention in the research community due to its potential applications in the development of novel pharmaceuticals. Studies have demonstrated its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have been explored for their anti-inflammatory and analgesic properties, suggesting its relevance in managing chronic pain conditions and inflammatory disorders.

The pharmacological activity of N-(3,5-dimethoxyphenyl)piperidin-3-amine is influenced by its ability to modulate neurotransmitter receptors and ion channels. Research has shown that compounds with similar structural motifs can interact with serotonin receptors, leading to potential therapeutic effects in psychiatric and neurological disorders. The methoxy groups on the phenyl ring enhance lipophilicity, improving membrane permeability and thus bioavailability, which is a critical factor in drug design.

Advances in computational chemistry have further highlighted the significance of N-(3,5-dimethoxyphenyl)piperidin-3-amine in drug discovery. Molecular docking studies have identified this compound as a promising candidate for further optimization towards developing more potent and selective drugs. The integration of machine learning algorithms has enabled researchers to predict binding affinities and optimize lead structures more efficiently, accelerating the drug development process.

The synthesis of N-(3,5-dimethoxyphenyl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the piperidine ring. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible for industrial applications.

In conclusion, N-(3,5-dimethoxyphenyl)piperidin-3-amine (CAS No. 1282848-82-1) represents a promising compound in pharmaceutical research with diverse applications ranging from anti-inflammatory agents to potential treatments for neurological disorders. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, the role of this compound in drug discovery is expected to expand significantly.